5-(9H-fluoren-9-ylmethoxy)-3H-1,3,4-oxadiazol-2-one

• CAS RN: 250280-31-0
• Molecular Formula: C16H12N2O3
• Molecular Weight: 280.28 g/mol
• IUPAC Name: 5-(9H-fluoren-9-ylmethoxy)-3H-1,3,4-oxadiazol-2-one
• InChI: InChI=1S/C16H12N2O3/c19-15-17-18-16(21-15)20-9-14-12-7-3-1-5-10(12)11-6-2-4-8-13(11)14/h1-8,14H,9H2,(H,17,19)
• InChI Key: NCJBFDZDBVZGED-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC4=NNC(=O)O4

Description

5-(9H-fluoren-9-ylmethoxy)-3H-1,3,4-oxadiazol-2-one is a useful research compound. Its molecular formula is C16H12N2O3 and its molecular weight is 280.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

2 equivalents of phosgene (1.89M in toluene; 4.2 ml) are added to a solution of 3.91 mmol of 9H-fluoren-9-ylmethyl hydrazinecarboxylate in 40 ml of dichloromethane and 40 ml of saturated aqueous NaHCO3 solution. The mixture is stirred for 15 minutes and then worked up as usual, giving 5-(9H-fluoren-9-ylmethoxy)-3H-[1,3,4]oxadiazol-2-one (“AB”)

Synthesis routes and methods II

Procedure details

A suspension of N-[(9H-fluoren-9-ylmethoxy)carbonyl]hydrazine (141) (1.49 g, 5.78 mmol), CH2Cl2 (60 ml) and saturated NaHCO3 solution (60 ml) was stirred vigorously at 0° C. for 5 minutes, and the solution was then left for 5 minutes without stirring. Phosgene (1.89 M in toluene, 7.95 ml, 15.0 mmol) was then carefully added to the lower, organic phase using a syringe, and stirring of the reaction mixture was begun again immediately after the addition. After 10 minutes, water (20 ml) and CH2Cl2 (20 ml) were added to the reaction mixture. The phases were then separated rapidly, the aqueous phase was extracted with CH2Cl2 (50 ml), and the combined organic phases were dried over Na2SO4. Removal of the solvent under reduced pressure and drying gave a colourless solid (1.35 g, 4.82 mmol, 83%).